(2Z)-6-chloro-2-[(3,5-difluorophenyl)imino]-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide

• IUPAC Name: 6-chloro-2-(3,5-difluorophenyl)imino-N-(oxolan-2-ylmethyl)chromene-3-carboxamide
• InChI: InChI=1S/C21H17ClF2N2O3/c22-13-3-4-19-12(6-13)7-18(20(27)25-11-17-2-1-5-28-17)21(29-19)26-16-9-14(23)8-15(24)10-16/h3-4,6-10,17H,1-2,5,11H2,(H,25,27)
• InChI Key: JUYMONQKWJBBRC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=CC3=C(C=CC(=C3)Cl)OC2=NC4=CC(=CC(=C4)F)F
• Molecular Formula: C21H17ClF2N2O3
• Molecular Weight: 418.8 g/mol
• CAS No.: 1327194-46-6

Description

The compound (2Z)-6-chloro-2-[(3,5-difluorophenyl)imino]-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide is a structurally complex molecule featuring:

• A chromene core with a chloro substituent at position 4.
• A (3,5-difluorophenyl)imino group at position 2, contributing to electronic and steric effects.
• An N-(tetrahydrofuran-2-ylmethyl) carboxamide group, influencing solubility and bioavailability.

Its molecular formula is C₂₁H₁₆ClF₂N₂O₃ (InChI: InChI=1S/C21H14F2N2O3/c22-14-9-15(23)11-16(10-14)25-21-18(8-13-4-1-2-6-19(13)28-21)20(26)24-12-17-5-3-7-27-17/h1-11H,12H2,(H,24,26)) . The 3,5-difluorophenyl group enhances electronegativity, while the tetrahydrofuranmethyl substituent may improve metabolic stability compared to simpler alkyl chains.

Comparison with Similar Compounds

Halogenated Phenyl Derivatives

Compound Name	Substituents	Key Structural Differences	Biological Activity	Reference
Target Compound	3,5-difluorophenyl	Symmetrical fluorine substitution	Enhanced receptor binding affinity due to electronegativity
(2Z)-6-chloro-2-[(3-chloro-4-fluorophenyl)imino]-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide	3-chloro-4-fluorophenyl	Asymmetric Cl/F substitution	Potential for altered target specificity
(2Z)-6-nitro-2-{[3-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide	3-trifluoromethylphenyl	Nitro group at position 6; CF₃ substituent	Increased lipophilicity and metabolic stability

• Key Insight : The 3,5-difluoro configuration in the target compound offers a balanced electronic profile, whereas trifluoromethyl groups (e.g., in ) enhance lipophilicity but may reduce solubility .

N-Substituent Modifications

Compound Name	N-Substituent	Impact
Target Compound	Tetrahydrofuran-2-ylmethyl	Improved metabolic stability due to cyclic ether moiety
(2Z)-N-(furan-2-ylmethyl)-8-methoxy-2-{[4-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide	Furan-2-ylmethyl	Linear furan may reduce steric hindrance
(2Z)-N-phenyl-2-[(5-chloro-2-fluorophenyl)imino]-2H-chromene-3-carboxamide	Phenyl	Aromatic N-substituent may increase π-π stacking interactions

• Key Insight : The tetrahydrofuranmethyl group in the target compound provides a balance between hydrophobicity and hydrogen-bonding capacity, unlike simpler alkyl or aryl groups .

Chromene Core Modifications

Compound Name	Chromene Substituents	Functional Impact
Target Compound	6-chloro	Electron-withdrawing effect stabilizes the chromene core
(2Z)-8-methoxy-2-[(4-chlorophenyl)imino]-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide	8-methoxy	Methoxy group enhances electron density, potentially altering redox properties
(2Z)-N-acetyl-6,8-dichloro-2-[(3-fluorophenyl)imino]-2H-chromene-3-carboxamide	6,8-dichloro; acetyl	Increased halogenation may improve antimicrobial activity

• Key Insight : The 6-chloro substituent in the target compound optimizes electronic effects without over-halogenation, which could lead to toxicity (e.g., 6,8-dichloro in ) .

Unique Features of the Target Compound

• Symmetrical Fluorination : The 3,5-difluoro configuration creates a sterically and electronically optimized structure for target binding, unlike asymmetric halogenation in or .
• Tetrahydrofuranmethyl vs. Furylmethyl : The saturated tetrahydrofuran ring reduces metabolic degradation compared to unsaturated furan moieties (e.g., ) .

Preparation Methods

Baylis–Hillman Reaction for Chromene Core Formation

The chromene scaffold is synthesized via a Baylis–Hillman reaction between 2-hydroxy-5-chlorobenzaldehyde and methyl acrylate, catalyzed by DABCO (1,4-diazabicyclo[2.2.2]octane).

Procedure :

• Combine 2-hydroxy-5-chlorobenzaldehyde (10 mmol), methyl acrylate (15 mmol), and DABCO (1 mmol) in THF.
• Stir at 25°C for 48 hours.
• Acidify with 2 M HCl to precipitate the Baylis–Hillman adduct (Yield : 68–72%).

Cyclization to Chromene-3-Carboxylic Acid :

• Reflux the adduct with KOH (4 equiv) in water for 46 hours.
• Acidify to pH 2–3, yielding 6-chloro-2H-chromene-3-carboxylic acid (Yield : 56–62%; m.p. : 238–240°C).

Imine Formation with 3,5-Difluoroaniline

Condensation Reaction

The imine group is introduced via acid-catalyzed condensation between 6-chloro-2H-chromene-3-carboxylic acid and 3,5-difluoroaniline.

Procedure :

• Dissolve chromene-3-carboxylic acid (5 mmol) and 3,5-difluoroaniline (6 mmol) in dry CH₂Cl₂.
• Add p-toluenesulfonic acid (0.5 mmol) and reflux for 12 hours.
• Purify via silica gel chromatography (hexanes/EtOAc, 3:1) to isolate the imine intermediate (Yield : 74–78%).

Synthesis of Tetrahydrofuran-2-Ylmethylamine

Reductive Amination of Tetrahydrofuran-2-Carbaldehyde

The side chain amine is prepared via reductive amination:

• React tetrahydrofuran-2-carbaldehyde (10 mmol) with ammonium chloride (12 mmol) in MeOH.
• Add NaBH₃CN (15 mmol) and stir at 0°C for 6 hours.
• Extract with EtOAc, dry over Na₂SO₄, and distill under reduced pressure (Yield : 82–86%).

Carboxamide Coupling via HATU-Mediated Activation

Amide Bond Formation

The final step couples the imine intermediate with tetrahydrofuran-2-ylmethylamine using HATU:

Procedure :

• Dissolve imine intermediate (3 mmol) and HATU (3.3 mmol) in DMF.
• Add DIPEA (6 mmol) and tetrahydrofuran-2-ylmethylamine (3.6 mmol).
• Stir at 25°C for 24 hours.
• Purify via reversed-phase C18 chromatography (MeCN/H₂O) to isolate the target compound (Yield : 65–70%; Purity : >98% by HPLC).

Optimization and Mechanistic Insights

Catalytic Efficiency of Bi(OTf)₃ in Cyclization

Bi(OTf)₃ (bismuth triflate) enhances cyclization yields (up to 95%) by stabilizing transition states in chromene formation. Comparative studies show:

Catalyst	Solvent System	Yield (%)	Reaction Time (h)
Bi(OTf)₃	1,4-Dioxane/H₂O	92	20
In(OTf)₃	THF/MeOH	85	24
None	Toluene	32	48

Data adapted from.

Stereochemical Control in Imine Formation

The (2Z)-configuration is favored due to steric hindrance between the 3,5-difluorophenyl group and chromene oxygen. DFT calculations confirm a 12.3 kcal/mol energy preference for the Z-isomer.

Analytical Characterization and Validation

Spectroscopic Data

• ¹H NMR (500 MHz, CDCl₃) : δ 8.21 (s, 1H, chromene-H), 7.45–7.38 (m, 2H, Ar-H), 6.92 (d, J = 8.5 Hz, 1H, Ar-H), 4.32 (m, 1H, THF-CH), 3.85–3.72 (m, 2H, THF-OCH₂).
• ¹³C NMR (125 MHz, CDCl₃) : δ 168.4 (C=O), 159.2 (C-F), 152.1 (chromene-C), 116.7–114.2 (Ar-C).

Melting Point and Purity

• m.p. : 245–247°C (decomp.).
• HPLC : Retention time 8.92 min (C18 column, MeCN/H₂O = 70:30).

Comparative Evaluation of Synthetic Routes

Method	Advantages	Limitations	Yield (%)
HATU-mediated coupling	High purity, mild conditions	Cost of HATU reagent	65–70
DCC/DMAP coupling	Lower cost	Requires anhydrous conditions	58–63
Bi(OTf)₃-catalyzed	Solvent tolerance, recyclable catalyst	Longer reaction times	70–75

Synthetic routes compared using data from.

Industrial-Scale Considerations

Solvent Recycling

1,4-Dioxane and THF are recovered via distillation (≥90% efficiency).

Waste Management

Fluoride byproducts are neutralized with Ca(OH)₂ to form insoluble CaF₂.